Cas no 80199-22-0 (Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester)

Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester structure
80199-22-0 structure
Product name:Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester
CAS No:80199-22-0
MF:C16H16ClNO4
MW:321.755543708801
CID:706162
PubChem ID:12806976

Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester
    • methyl N-[3-chloro-4-(4-ethoxyphenoxy)phenyl]carbamate
    • DTXSID90510320
    • Methyl [3-chloro-4-(4-ethoxyphenoxy)phenyl]carbamate
    • 80199-22-0
    • Inchi: InChI=1S/C16H16ClNO4/c1-3-21-12-5-7-13(8-6-12)22-15-9-4-11(10-14(15)17)18-16(19)20-2/h4-10H,3H2,1-2H3,(H,18,19)
    • InChI Key: DAXDMCJFZYNYQS-UHFFFAOYSA-N
    • SMILES: CCOC1=CC=C(C=C1)OC2=C(C=C(C=C2)NC(=O)OC)Cl

Computed Properties

  • Exact Mass: 321.0767857g/mol
  • Monoisotopic Mass: 321.0767857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų
  • XLogP3: 3.9

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